1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine

• Molecular Formula: C48H84NO8P
• Molecular Weight: 834.2 g/mol
• InChI: InChI=1S/C48H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-26-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,24-25,28,30,34,36,46H,6-7,9,11-13,15,17-19,21,23,26-27,29,31-33,35,37-45H2,1-5H3/b10-8+,16-14+,22-20+,25-24+,30-28+,36-34+
• InChIKey: AHWXJDWBIIDPKS-OHCRRNGHSA-N

18:0-22:6 PC Procurement Guide

1-Docosahexaenoyl-2-stearoyl-sn-glycero-3-phosphatidylcholine (synonyms: SDPC, DHA-PC, PC(18:0/22:6), CAS 59403-52-0) is a mixed-chain glycerophosphatidylcholine bearing a saturated stearic acid (18:0) at the sn-1 position and the omega-3 polyunsaturated fatty acid docosahexaenoic acid (DHA, 22:6n-3) at the sn-2 position [1]. This asymmetric architecture places it within the biologically critical class of sn-1 saturated/sn-2 polyunsaturated phosphatidylcholines that are enriched in neural, retinal, and slow-twitch skeletal muscle membranes [2]. Unlike bulk egg PC or algal PC with heterogeneous acyl compositions, SDPC is a single molecular species that enables precise structure–function studies of membrane biophysics, enzyme substrate specificity, and omega-3 lipid signaling [3].

1

Defined sn-1 stearoyl (18:0) / sn-2 DHA (22:6) architecture for reproducible membrane biophysics Eliminates acyl heterogeneity of bulk or algal PC

2

Single molecular species supports enzyme substrate specificity and omega-3 signaling studies Physiologically relevant PC enriched in neural and retinal membranes

3

Matches lipidomics profile of slow-twitch muscle and PGC-1α-regulated oxidative adaptation Distinct from 16:0-22:6 PC prevalent in fast-twitch muscle

• [1] Mihailescu M, Soubias O, Worcester D, White SH, Gawrisch K. Structure and Dynamics of Cholesterol-Containing Polyunsaturated Lipid Membranes Studied by Neutron Diffraction and NMR. J Membr Biol. 2011;239(1-2):63-71. doi:10.1007/s00232-010-9326-6 View Source
• [2] Broadhurst CL, Schmidt WF, Nguyen JK, Qin J, Chao K, Kim MS. Continuous gradient temperature Raman spectroscopy of 1-stearoyl-2-docosahexaenoyl, 1-stearoyl-2-arachidonoyl, and 1,2-stearoyl phosphocholines. Chem Phys Lipids. 2021;239:105116. doi:10.1016/j.chemphyslip.2021.105116 View Source
• [3] Zerouga M, Jenski LJ, Stillwell W. Comparison of phosphatidylcholines containing one or two docosahexaenoic acyl chains on properties of phospholipid monolayers and bilayers. Biochim Biophys Acta. 1995;1236(2):266-272. doi:10.1016/0005-2736(95)00058-B View Source

SDPC vs. Generic PC: Substitution Failure

Phosphatidylcholines are not interchangeable commodities. The specific pairing of stearic acid (18:0) at sn-1 with DHA at sn-2 produces quantifiably distinct biophysical, biochemical, and physiological behaviors that neither 16:0-22:6 PC (PDPC), 18:0-20:4 PC (SAPC), nor 18:0-18:1 PC (SOPC) can replicate [1]. The sn-1 chain length governs hydrophobic thickness and phase transition cooperativity, while the sn-2 DHA dictates water permeability, cholesterol interaction, and susceptibility to enzymatic hydrolysis [2]. Substituting the sn-1 stearoyl for palmitoyl alters membrane domain partitioning in skeletal muscle fiber types; replacing sn-2 DHA with arachidonic acid shifts the lipid from a pro-resolving to a pro-inflammatory precursor pool [3]. Consequently, procurement of the precise molecular species—rather than a generic phospholipid mixture—is essential for reproducible experimental outcomes in membrane biophysics, lipidomics, and omega-3 bioavailability studies [4].

Chain Length

Sn-1 palmitoyl (16:0) vs. stearoyl (18:0) may shift hydrophobic thickness, domain partitioning, and phase transition cooperativity; membrane property differences are not marginal.

Acyl Saturation

Replacing sn-2 DHA with arachidonic acid (20:4) or oleic acid (18:1) alters water permeability, cholesterol interaction, and lipid mediator precursor pools; pro-resolving context is lost.

Molecular Species

Generic PC mixtures or dipolyunsaturated (di-22:6) PC cannot reproduce SDPC's unique biophysical signatures; cholesterol orientation and bilayer packing differ substantially.

• [1] Matsuki H, Okuno H, Sakai H, Kaneshina S. Thermotropic and Barotropic Phase Behavior of Phosphatidylcholine Bilayers. Int J Mol Sci. 2013;14(2):2282-2302. doi:10.3390/ijms14022282 View Source
• [2] Huster D, Jin AJ, Arnold K, Gawrisch K. Water permeability of polyunsaturated lipid membranes measured by 17O NMR. Biophys J. 1997;73(2):855-864. doi:10.1016/S0006-3495(97)78118-9 View Source
• [3] Miura M, et al. LPGAT1/LPLAT7 regulates acyl chain profiles at the sn-1 position of phospholipids in murine skeletal muscles. J Biol Chem. 2022;298(7):102096. PMID: 37217003 View Source
• [4] Kim HY, Bigelow J, Kevala JH. Substrate Preference in Phosphatidylserine Biosynthesis for Docosahexaenoic Acid Containing Species. Biochemistry. 2004;43(4):1030-1036. doi:10.1021/bi035197x View Source

SDPC vs. Analogs: Differentiation Evidence

Water Permeability vs. Monounsaturated PC

Bilayers composed of 18:0-22:6n-3 PC (SDPC) exhibit a water permeability coefficient (Pf) of 412 ± 91 µm/s at 25°C, compared to 155 ± 24 µm/s for the monounsaturated analog 18:0-18:1n-9 PC (SOPC), representing a 2.66-fold increase [1]. The intermediate species 18:0-18:3n-3 PC (α-linolenoyl) yields 330 ± 88 µm/s, demonstrating that permeability scales with the degree of sn-2 unsaturation. In the presence of 1 M ethanol, SDPC permeability remains elevated at 239 ± 67 µm/s versus 66 ± 15 µm/s for SOPC—a 3.62-fold difference [1]. This directly establishes that replacing sn-2 DHA with oleic acid (or any less unsaturated acyl chain) substantially alters membrane barrier function.

Water Permeability

Head-to-head

Pf = 412 ± 91 µm/s (SDPC) vs 155 ± 24 µm/s (SOPC); 2.66-fold higher

Permeability scales with sn-2 unsaturation; SOPC significantly underestimates barrier passage.

17O NMR at 25°C; 100-nm liposomes. Ethanol condition magnifies difference to 3.62-fold.

Evidence Dimension	Osmotic water permeability coefficient (Pf) of extruded 100-nm liposomes
Target Compound Data	18:0-22:6n-3 PC: 412 ± 91 µm/s (without ethanol); 239 ± 67 µm/s (with 1 M ethanol)
Comparator Or Baseline	18:0-18:1n-9 PC (SOPC): 155 ± 24 µm/s (without ethanol); 66 ± 15 µm/s (with 1 M ethanol); 18:0-18:3n-3 PC: 330 ± 88 µm/s
Quantified Difference	2.66-fold higher Pf vs. 18:0-18:1 PC; 3.62-fold higher in the presence of ethanol
Conditions	17O NMR, 25°C, 100-nm extruded liposomes containing 50 mM MnCl₂

Why This Matters

Researchers requiring defined membrane permeability for drug partitioning, water transport, or membrane protein reconstitution studies must select SDPC over SOPC or less unsaturated PCs, as the quantitative permeability difference is too large to ignore for reproducible bilayer modeling.

• [1] Huster D, Jin AJ, Arnold K, Gawrisch K. Water permeability of polyunsaturated lipid membranes measured by 17O NMR. Biophys J. 1997;73(2):855-864. doi:10.1016/S0006-3495(97)78118-9 View Source

Phase Transition Paradox vs. Less Unsaturated PC

Under atmospheric pressure, the main gel-to-liquid-crystalline phase transition temperatures (Tm) of stearoyl-containing PCs are: SOPC (18:0-18:1) = 6.7°C, SLPC (18:0-18:2) = -15.0°C, SAPC (18:0-20:4) = -13.0°C, and SDPC (18:0-22:6) = -9.0°C [1]. Contrary to the expected monotonic decrease with increasing unsaturation, SDPC—despite bearing six double bonds—exhibits a Tm 4.0°C higher than SAPC (four double bonds) and 6.0°C higher than SLPC (two double bonds) [1]. This anomalous thermal stability arises from the constrained conformational repertoire of the DHA chain in the gel state, which limits motional freedom and produces a more regularly packed bilayer than the arachidonoyl or linoleoyl species [1].

Phase Transition

Head-to-head

Tm = -9.0°C (SDPC); higher than SAPC (-13.0°C) and SLPC (-15.0°C) despite more double bonds

Non-monotonic phase stability; substitution risks incorrect phase assignment in temperature-dependent studies.

DSC under atmospheric pressure; hydrated multilamellar vesicles.

Evidence Dimension	Main gel-to-liquid-crystalline phase transition temperature (Tm)
Target Compound Data	SDPC (18:0-22:6 PC): Tm = -9.0°C
Comparator Or Baseline	SOPC (18:0-18:1 PC): 6.7°C; SLPC (18:0-18:2 PC): -15.0°C; SAPC (18:0-20:4 PC): -13.0°C
Quantified Difference	SDPC Tm is 4.0°C above SAPC and 6.0°C above SLPC, despite having 2–4 more double bonds; 15.7°C below SOPC
Conditions	Differential scanning calorimetry (DSC) under atmospheric pressure, hydrated multilamellar vesicles

Why This Matters

Investigators studying temperature-dependent membrane processes cannot substitute SAPC or SLPC for SDPC and expect equivalent phase behavior; SDPC's counterintuitive phase stability is a unique physical signature that must be accounted for in experimental design and lipid procurement.

• [1] Matsuki H, Okuno H, Sakai H, Kaneshina S. Thermotropic and Barotropic Phase Behavior of Phosphatidylcholine Bilayers. Int J Mol Sci. 2013;14(2):2282-2302. doi:10.3390/ijms14022282 View Source

Cholesterol Orientation vs. Di-Polyunsaturated PC

Solid-state ²H NMR of equimolar [3α-²H₁]cholesterol reveals that the cholesterol tilt angle (α₀) and quadrupolar splitting (Δν_r) are essentially identical in 18:0-22:6 PC (SDPC), 18:0-20:4 PC (SAPC), and 18:0-18:1 PC (SOPC) bilayers: α₀ = 16 ± 1°, Δν_r = 45 ± 1 kHz [1]. In striking contrast, di-20:4 PC (20:4-20:4 PC) produces a significantly larger tilt angle α₀ = 22 ± 1° (Δν_r = 37 ± 1 kHz) and can accommodate only ~15 mol% cholesterol before phase separation occurs [1]. This demonstrates that a saturated sn-1 chain is required for normal cholesterol orientation; SDPC maintains canonical cholesterol alignment indistinguishable from the monounsaturated SOPC, whereas a dipolyunsaturated architecture fundamentally alters sterol organization [1].

Cholesterol Orientation

Head-to-head

SDPC α₀ = 16 ± 1° (same as SOPC); di-20:4 PC α₀ = 22 ± 1° with only ~15 mol% cholesterol capacity

Maintains canonical cholesterol alignment; dipolyunsaturated PCs distort sterol organization.

Solid-state ²H NMR, equimolar cholesterol, hydrated bilayers.

Evidence Dimension	Cholesterol molecular orientation (tilt angle α₀ and quadrupolar splitting Δν_r) in lipid bilayers
Target Compound Data	18:0-22:6 PC: α₀ = 16 ± 1°, Δν_r = 45 ± 1 kHz; cholesterol solubility comparable to monounsaturated PC
Comparator Or Baseline	18:0-18:1 PC (SOPC): α₀ = 16 ± 1°, Δν_r = 45 ± 1 kHz; 18:0-20:4 PC (SAPC): α₀ = 16 ± 1°, Δν_r = 45 ± 1 kHz; 20:4-20:4 PC: α₀ = 22 ± 1°, Δν_r = 37 ± 1 kHz, max 15 mol% cholesterol
Quantified Difference	No significant difference vs. SOPC/SAPC; 6° greater tilt angle and ~6 mol% lower cholesterol capacity vs. di-20:4 PC
Conditions	Solid-state ²H NMR, equimolar cholesterol, hydrated bilayers at 25°C

Why This Matters

For studies of cholesterol-dependent membrane processes (raft formation, receptor function), SDPC is the appropriate polyunsaturated PC because it preserves canonical cholesterol orientation; di-polyunsaturated PCs like di-22:6 PC cannot serve this role and will produce aberrant sterol organization.

• [1] Brzustowicz MR, Stillwell W, Wassall SR. Molecular organization of cholesterol in polyunsaturated phospholipid membranes: a solid state 2H NMR investigation. FEBS Lett. 1999;451(2):197-202. doi:10.1016/S0014-5793(99)00567-0 View Source

Brain PS Synthase Substrate Preference

In cerebral cortex microsomes, the base-exchange enzyme phosphatidylserine synthase converts PC substrates to phosphatidylserine (PS) with the following rank-order preference: 18:0,22:6-PC > 18:0,22:5-PC > 18:0,20:4-PC = 18:0,18:1-PC [1]. Both brain and liver microsomes also show a preference for 18:0 over 16:0 at the sn-1 position [1]. This hierarchy directly quantifies the biological prioritization of 18:0-22:6 PC as the preferred substrate for synthesizing DHA-enriched PS, the phospholipid that is disproportionately concentrated in neuronal membranes and critical for Akt signaling and neuronal survival [1].

PS Synthase Preference

Head-to-head

Rank: 18:0,22:6-PC > 18:0,22:5-PC > 18:0,20:4-PC = 18:0,18:1-PC

Preferred brain PS synthase substrate; using alternative PC underestimates neuronal DHA metabolic flux.

Cerebral cortex microsomes, deuterium-labeled LUV, HPLC/ESI-MS.

Evidence Dimension	Relative substrate preference for phosphatidylserine synthase (base-exchange activity) in cerebral cortex microsomes
Target Compound Data	18:0,22:6-PC: most preferred substrate (highest PS conversion rate among all PC species tested)
Comparator Or Baseline	18:0,22:5-PC: intermediate preference; 18:0,20:4-PC and 18:0,18:1-PC: lowest preference (equal, significantly below 18:0,22:6-PC)
Quantified Difference	Rank-order: 18:0,22:6 > 18:0,22:5 > 18:0,20:4 = 18:0,18:1 (qualitative hierarchy from direct comparison)
Conditions	In vitro assay with deuterium-labeled unilamellar vesicles (LUV) incubated with cerebral cortex microsomal fractions; reversed-phase HPLC/ESI-MS quantification

Why This Matters

Investigators studying neuronal DHA metabolism, PS-dependent signaling, or dietary omega-3 brain delivery must use 18:0-22:6 PC as the authentic physiological substrate; substituting 18:0-20:4 PC or 18:0-18:1 PC will underestimate PS synthetic capacity and misrepresent neuronal lipid metabolic flux.

• [1] Kim HY, Bigelow J, Kevala JH. Substrate Preference in Phosphatidylserine Biosynthesis for Docosahexaenoic Acid Containing Species. Biochemistry. 2004;43(4):1030-1036. doi:10.1021/bi035197x View Source

Skeletal Muscle PC Fiber-Type Selectivity

Lipidomic analysis of murine skeletal muscle reveals a dramatic fiber-type-dependent partitioning of PC molecular species: in fast-twitch extensor digitorum longus (EDL), 93.6% of PC molecules contain palmitate (16:0) at sn-1, whereas in slow-twitch soleus, 27.9% of PC molecules carry stearate (18:0) at sn-1, mostly paired with DHA at sn-2 [1]. PGC-1α overexpression increases PC(18:0/22:6) levels in glycolytic muscle, and exercise training elevates PC(18:0/22:6) and PE(18:0/22:6) specifically in a PGC-1α-dependent manner [2]. LPGAT1 knockout abolishes the incorporation of stearate into PC, shifting the acyl profile toward 16:0-PC species [1].

Muscle Fiber Selectivity

Reported

18:0-PC ~27.9% of total PC in soleus vs ~6.4% in EDL; exercise/PGC-1α upregulates 18:0-22:6 PC

Fiber-type-specific biomarker; 16:0-22:6 PC cannot recapitulate oxidative adaptation signature.

LC-MS/MS lipidomics of murine EDL and soleus; LPGAT1-dependent remodeling.

Evidence Dimension	Relative abundance of 18:0-containing PC vs. 16:0-containing PC in different muscle fiber types
Target Compound Data	18:0-PC (predominantly 18:0-22:6 PC): 27.9% of total PC in soleus (slow-twitch); increased by PGC-1α overexpression and exercise training in EDL
Comparator Or Baseline	16:0-PC (predominantly 16:0-22:6 PC): 93.6% of total PC in EDL (fast-twitch); predominant species in glycolytic muscle
Quantified Difference	18:0-PC abundance is ~28-fold higher relative to total PC in soleus vs. EDL (27.9% vs. ~6.4% non-16:0); PGC-1α and exercise training selectively upregulate 18:0-22:6 PC
Conditions	LC-MS/MS lipidomics of murine EDL and soleus muscles; PGC-1α transgenic and knockout mouse models

Why This Matters

For metabolic and exercise physiology studies, sourcing 18:0-22:6 PC is essential because it represents the specific molecular species that adapts to oxidative demand; using 16:0-22:6 PC will not recapitulate the fiber-type-specific membrane remodeling observed in vivo.

• [1] Miura M, et al. LPGAT1/LPLAT7 regulates acyl chain profiles at the sn-1 position of phospholipids in murine skeletal muscles. J Biol Chem. 2022;298(7):102096. PMID: 37217003 View Source
• [2] Miura M, et al. Exercise training influences phospholipid fatty acid composition in skeletal muscle and these changes are associated with physiological phenotypes. J Biol Chem. 2022. (Related publication; PC(18:0/22:6) and PE(18:0/22:6) increased by exercise training in glycolytic muscle, PGC-1α-dependent) View Source

Mono-DHA vs. Di-DHA PC Monolayer Packing

A direct comparison of monolayers and bilayers composed of 18:0-22:6 PC (mono-DHA) versus 1,2-di-22:6 PC (di-DHA) reveals that the di-DHA PC occupies a substantially larger area per molecule at the monolayer interface, forms a more fluid and permeable bilayer, and is less susceptible to peroxidation than the mono-DHA species [1]. The mono-DHA PC therefore represents a structurally intermediate state: it maintains tighter acyl chain packing than di-DHA PC due to the saturated stearoyl anchor, yet retains the high-permeability and polyunsaturated character conferred by the sn-2 DHA. Neither phospholipid monolayer is condensable by cholesterol, a property unique to polyunsaturated PCs that distinguishes them from monounsaturated and saturated species [1].

Monolayer Packing

Head-to-head

Mono-DHA PC (SDPC) packs tighter than di-DHA PC; neither condensable by cholesterol

Physiologically relevant intermediate packing; di-DHA PC creates exaggerated polyunsaturated environment.

Langmuir isotherms; bilayer permeability and peroxidation assays.

Evidence Dimension	Monolayer area per molecule, bilayer fluidity/permeability, and peroxidation susceptibility
Target Compound Data	18:0-22:6 PC (mono-DHA): smaller area/molecule, less fluid/permeable bilayer, more susceptible to peroxidation
Comparator Or Baseline	1,2-di-22:6 PC (di-DHA): larger area/molecule, more fluid/permeable bilayer, less susceptible to peroxidation; 18:0-18:3 PC: control
Quantified Difference	Qualitative rank-order established; neither DHA-containing PC is condensable by cholesterol, unlike saturated or monounsaturated PCs
Conditions	Langmuir monolayer pressure-area isotherms; bilayer permeability and peroxidation assays

Why This Matters

When designing model membranes to study DHA-specific effects, the choice between mono-DHA and di-DHA PC is not arbitrary: 18:0-22:6 PC provides a physiologically relevant architecture with one saturated and one polyunsaturated chain, while di-DHA PC creates an exaggerated polyunsaturated environment that does not exist in natural membranes.

• [1] Zerouga M, Jenski LJ, Stillwell W. Comparison of phosphatidylcholines containing one or two docosahexaenoic acyl chains on properties of phospholipid monolayers and bilayers. Biochim Biophys Acta. 1995;1236(2):266-272. doi:10.1016/0005-2736(95)00058-B View Source

SDPC Research and Industrial Applications

Polyunsaturated Membrane Permeability & Drug Partitioning

SDPC is the definitive lipid for constructing model membranes that require quantitatively defined water permeability. With a Pf of 412 ± 91 µm/s (2.66-fold above SOPC), SDPC bilayers provide a high-permeability baseline for studying small-molecule partitioning, osmotic stress responses, and membrane protein function in a polyunsaturated lipid environment [1]. Researchers should procure SDPC rather than attempting to approximate this permeability with mixtures of less defined lipids, as the linear relationship between SDPC mole fraction and Pf enables precise tuning of barrier properties [2].

Neuronal PS Metabolism & Brain DHA Delivery

The preferential utilization of 18:0-22:6 PC as the substrate for brain phosphatidylserine synthase makes SDPC the required starting material for in vitro reconstitution of neuronal PS biosynthesis pathways [1]. Studies of dietary DHA bioavailability, blood-brain barrier transport, and the enzymatic machinery of phospholipid remodeling (LPGAT1, PLA2, endothelial lipase) all demand the authentic 18:0-22:6 PC species, as the rank-order substrate preference (18:0,22:6 > 18:0,22:5 > 18:0,20:4 = 18:0,18:1) demonstrates that any substitution will distort metabolic flux measurements [1].

Muscle Fiber-Type Lipidomics & Exercise Metabolism

SDPC is the correct internal standard and calibration lipid for targeted lipidomic workflows that quantify fiber-type-specific phospholipid remodeling in skeletal muscle. The differential enrichment of 18:0-22:6 PC in slow-twitch (soleus) versus 16:0-22:6 PC in fast-twitch (EDL) muscle, and its specific upregulation by PGC-1α and exercise training, establishes 18:0-22:6 PC as a biomarker of oxidative metabolic adaptation [1]. Procurement of pure SDPC is essential for validating LC-MS/MS multiple reaction monitoring (MRM) transitions and for generating accurate calibration curves in muscle lipidomics studies [1].

Membrane Cholesterol Interaction & Raft Reconstitution

Because SDPC maintains canonical cholesterol orientation (α₀ = 16 ± 1°) indistinguishable from monounsaturated SOPC—unlike dipolyunsaturated PCs that displace cholesterol—it is the only polyunsaturated PC suitable for reconstituting cholesterol-containing membrane microdomains with omega-3 character [1]. Ternary mixtures of SDPC/sphingomyelin/cholesterol form coexisting liquid-ordered and liquid-disordered phases, and incremental exchange of SDPC for POPC produces quantifiable changes in probe fluorescence lifetime and rotational dynamics in both phases [2]. This enables systematic studies of how omega-3 acyl chains modulate raft morphology and membrane protein partitioning.

Application

Selection Property

Validation Focus

Polyunsaturated membrane permeability & drug partitioning studies

Quantitatively high water permeability coefficient (Pf)

Permeability tuning via SDPC mole fraction; barrier function modeling vs. SOPC

Neuronal PS metabolism & brain DHA delivery research

Rank-ordered preference as brain PS synthase substrate

Base-exchange assay validation; metabolic flux quantification with pure SDPC

Muscle fiber-type lipidomics & exercise metabolism

Slow-twitch muscle biomarker (18:0-22:6 PC enrichment)

LC-MS/MS calibration with authentic standard; verify fiber-type specificity and PGC-1α dependence

Membrane cholesterol interaction & raft reconstitution

Canonical cholesterol orientation in polyunsaturated bilayer

Coexisting liquid-ordered/liquid-disordered phase separation; probe partitioning studies

• [1] Huster D, Jin AJ, Arnold K, Gawrisch K. Water permeability of polyunsaturated lipid membranes measured by 17O NMR. Biophys J. 1997;73(2):855-864. doi:10.1016/S0006-3495(97)78118-9 View Source
• [2] Foley S, Miller E, Braziel S, Lee S. Molecular organization in mixed SOPC and SDPC model membranes: Water permeability studies of polyunsaturated lipid bilayers. Biochim Biophys Acta Biomembr. 2020;1862(9):183365. doi:10.1016/j.bbamem.2020.183365 View Source